Cas no 61310-55-2 (Pyrimidine, 4-chloro-2-(4-pyridinyl)-)

Pyrimidine, 4-chloro-2-(4-pyridinyl)-, is a heterocyclic compound featuring both pyrimidine and pyridine rings, with a chloro substituent at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its dual aromatic systems enable participation in cross-coupling reactions, nucleophilic substitutions, and other transformations, making it valuable for constructing complex molecules. The electron-withdrawing chloro group enhances reactivity, facilitating further functionalization. This compound is particularly useful in medicinal chemistry for developing biologically active scaffolds. Its stability and well-defined reactivity profile ensure consistent performance in research and industrial settings.
Pyrimidine, 4-chloro-2-(4-pyridinyl)- structure
61310-55-2 structure
Product Name:Pyrimidine, 4-chloro-2-(4-pyridinyl)-
CAS No:61310-55-2
MF:C9H6ClN3
MW:191.617040157318
CID:484747
PubChem ID:12764708
Update Time:2025-11-02

Pyrimidine, 4-chloro-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-2-(4-pyridinyl)-
    • 4-chloro-2-pyridin-4-ylpyrimidine
    • DTXSID20509303
    • BBRWYVYBIRGEQK-UHFFFAOYSA-N
    • 61310-55-2
    • FT-0707762
    • SCHEMBL2650448
    • AKOS009844842
    • 4-chloro-2-(pyridin-4-yl)pyrimidine
    • Inchi: 1S/C9H6ClN3/c10-8-3-6-12-9(13-8)7-1-4-11-5-2-7/h1-6H
    • InChI Key: BBRWYVYBIRGEQK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 191.02518
  • Monoisotopic Mass: 191.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67

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Pyrimidine, 4-chloro-2-(4-pyridinyl)- Related Literature

Additional information on Pyrimidine, 4-chloro-2-(4-pyridinyl)-

Pyrimidine, 4-chloro-2-(4-pyridinyl)- (CAS No. 61310-55-2): A Comprehensive Overview

Pyrimidine, 4-chloro-2-(4-pyridinyl)- (CAS No. 61310-55-2) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrimidine and pyridine rings, serves as a crucial building block in the synthesis of various pharmaceuticals and advanced materials. Its molecular structure, which includes a chloro substituent, enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The growing interest in 4-chloro-2-(4-pyridinyl)-pyrimidine can be attributed to its versatile applications. Researchers are particularly intrigued by its potential role in the development of kinase inhibitors, a class of compounds that have revolutionized cancer therapy. With the rise of personalized medicine, the demand for novel heterocyclic compounds like this one has surged, as they offer tailored solutions for complex diseases. Additionally, its use in agrochemicals and electronic materials highlights its cross-disciplinary importance.

From a chemical perspective, Pyrimidine, 4-chloro-2-(4-pyridinyl)- exhibits notable stability under standard conditions, making it suitable for various synthetic protocols. Its chloro group provides an excellent site for further functionalization, enabling chemists to design derivatives with enhanced properties. Recent studies have explored its utility in catalysis and ligand design, further expanding its scope in industrial and academic research.

The market dynamics for CAS No. 61310-55-2 reflect its increasing relevance. As pharmaceutical companies invest heavily in small molecule therapeutics, intermediates like this pyrimidine derivative are in high demand. Moreover, the compound's role in green chemistry initiatives aligns with global sustainability goals, making it a preferred choice for eco-friendly synthesis routes. Analysts predict steady growth in its market share, driven by advancements in drug discovery and material innovation.

In the context of SEO optimization, users frequently search for terms such as "4-chloro-2-(4-pyridinyl)-pyrimidine uses," "CAS 61310-55-2 suppliers," and "pyrimidine derivatives in medicine." Addressing these queries, this article highlights the compound's multifaceted applications while incorporating long-tail keywords to enhance visibility. By focusing on trending topics like cancer research and sustainable chemistry, the content remains both relevant and engaging.

Safety and handling of Pyrimidine, 4-chloro-2-(4-pyridinyl)- are also critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be observed during its use. Proper storage in a cool, dry place and adherence to chemical safety protocols ensure its longevity and safe application. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines.

Looking ahead, the future of 61310-55-2 appears promising. With ongoing research into its biological activities and material properties, new applications are likely to emerge. Collaborations between academia and industry will further accelerate its adoption in cutting-edge technologies. For those seeking reliable information on this compound, this overview serves as a comprehensive resource, combining scientific accuracy with SEO-friendly content.

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